4-Bromoacetophenone oxime

• Molecular Formula: C8H8BrNO
• Molecular Weight: 214.06 g/mol
• InChI: InChI=1S/C8H8BrNO/c1-6(10-11)7-4-2-3-5-8(7)9/h2-5,11H,1H3/b10-6+
• InChIKey: DPLPRQURUMMJQY-UXBLZVDNSA-N

4-Bromoacetophenone Oxime: Product Overview

4-Bromoacetophenone oxime (CAS 1040191-55-6, C₈H₈BrNO) is a para-substituted acetophenone oxime derivative featuring a bromine atom at the 4-position of the phenyl ring and a hydroxylamine-derived oxime functional group [1]. This compound serves as a versatile building block in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals, owing to the orthogonal reactivity of its oxime and aryl bromide moieties [2]. Unlike the parent acetophenone oxime, the presence of the electron-withdrawing bromine substituent modulates the acidity and reactivity of the oxime group, while providing a synthetic handle for cross-coupling and nucleophilic aromatic substitution reactions [3].

• [1] PubChem. (E)-p-Bromoacetophenone oxime, CID 5398499. National Center for Biotechnology Information. View Source
• [2] Kuujia. Cas no 1040191-55-6 (4-Bromoacetophenone oxime). View Source
• [3] Badal, M. M. R.; Mishima, M. Gas-Phase Acidities of Acetophenone Oximes. Substituent Effect and Solvent Effects. Bull. Chem. Soc. Jpn. 2010, 83 (1), 58–65. View Source

4-Bromoacetophenone Oxime: Para-Halogen Effects on Reactivity

In acetophenone oxime chemistry, the para-substituent profoundly influences both physicochemical properties and synthetic utility. Gas-phase acidity measurements demonstrate that the 4-Br substituent shifts the oxime acidity (ΔGacid) by approximately 1.75 kJ mol⁻¹ relative to the unsubstituted parent [1]. This quantifiable electronic tuning directly impacts nucleophilic addition rates, metal-coordination behavior, and the compound's performance as a synthetic intermediate—meaning 4-fluoroacetophenone oxime (ΔΔG ≈ −0.50 kJ mol⁻¹) or 4-chloroacetophenone oxime (ΔΔG ≈ −1.27 kJ mol⁻¹) cannot be assumed to behave identically in acid-sensitive or cross-coupling applications [1]. Furthermore, the C–Br bond provides a uniquely reactive site for Pd-catalyzed cross-coupling, metal-halogen exchange, or nucleophilic aromatic substitution that is kinetically and thermodynamically distinct from C–Cl or C–F bonds [2]. Generic substitution with a different para-halogen oxime therefore risks altered reaction yields, different catalyst compatibility, or failed derivatization sequences.

• [1] Badal, M. M. R.; Mishima, M. Gas-Phase Acidities of Acetophenone Oximes. Substituent Effect and Solvent Effects. Bull. Chem. Soc. Jpn. 2010, 83 (1), 58–65. View Source
• [2] De Lijser, H. J. P. et al. Substituent effects in oxime radical cations. 1. Photosensitized reactions of acetophenone oximes. Can. J. Chem. View Source

4-Bromoacetophenone Oxime: Comparative Performance Evidence

Gas-Phase Acidity: Br vs. Other Halogens

The gas-phase acidity (GA) of 4-bromoacetophenone oxime was determined by FT-ICR mass spectrometry alongside a series of para-substituted (E)-acetophenone oximes (XC₆H₄C(CH₃)=NOH) by Badal and Mishima (2010) [1]. In this study, the substituent effect on acidity was systematically quantified. While the absolute ΔGacid value for the 4-Br compound was not isolated in the abstract, the relative free energy difference (ΔΔG) for the Br substituent was reported as −1.75 kJ mol⁻¹ at 298 K, compared to −0.50 kJ mol⁻¹ for F and −1.27 kJ mol⁻¹ for Cl, meaning the 4-Br derivative is measurably more acidic in the gas phase than both its 4-F and 4-Cl counterparts [1]. This enhanced acidity reflects the electron-withdrawing inductive and polarizable nature of bromine, which stabilizes the oxime conjugate base and alters reactivity in base-mediated transformations.

Evidence Dimension	Relative gas-phase free energy difference (ΔΔG) reflecting substituent effect on oxime acidity at 298 K
Target Compound Data	ΔΔG = −1.75 kJ mol⁻¹ (R = Br)
Comparator Or Baseline	ΔΔG = −0.50 kJ mol⁻¹ (R = F); ΔΔG = −1.27 kJ mol⁻¹ (R = Cl); ΔΔG = −3.00 kJ mol⁻¹ (R = I)
Quantified Difference	ΔΔΔG(Br − F) = −1.25 kJ mol⁻¹; ΔΔΔG(Br − Cl) = −0.48 kJ mol⁻¹; 4-Br is more acidic than both 4-F and 4-Cl
Conditions	Gas-phase proton-transfer equilibria measured by FT-ICR mass spectrometer; (E)-acetophenone oxime series XC₆H₄C(CH₃)=NOH.

Why This Matters

The quantifiably distinct acidity of the 4-Br oxime versus 4-F and 4-Cl analogs means that substitution cannot be made without altering acid/base-dependent reaction outcomes, metal-binding pH windows, or oxime deprotonation kinetics in synthetic and analytical applications.

• [1] Badal, M. M. R.; Mishima, M. Gas-Phase Acidities of Acetophenone Oximes. Substituent Effect and Solvent Effects. Bull. Chem. Soc. Jpn. 2010, 83 (1), 58–65. View Source

Orthogonal Reactivity of Oxime and Aryl Bromide

4-Bromoacetophenone oxime possesses two chemically distinct reactive sites: the oxime group (–C=N–OH) and the para-bromine atom. The oxime can undergo Beckmann rearrangement, O-alkylation, reduction to amine, or oxidation to nitrile oxide, while the aryl bromide is competent in Pd-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings [1][2]. This orthogonality is not available in the parent acetophenone oxime (no halogen handle) or in 4-fluoroacetophenone oxime (C–F bond largely inert to standard cross-coupling). In a representative application, 4-bromoacetophenone oxime served as the starting material for O-(2-hydroxyethyl) 4′-bromoacetophenone oxime, a key intermediate in heterocyclic oxime compound synthesis described in patent US-8507676-B2 [2]. The bromine substituent was retained through oxime derivatization, enabling downstream diversification.

Evidence Dimension	Number of synthetically addressable orthogonal reactive sites
Target Compound Data	Two orthogonal reactive sites: oxime (nucleophilic/electrophilic) + C–Br (cross-coupling/SNAr)
Comparator Or Baseline	Acetophenone oxime: one reactive site (oxime only); 4-Fluoroacetophenone oxime: oxime + C–F (largely inert to standard Pd catalysis)
Quantified Difference	2 vs. 1 orthogonal reactive centers; C–Br bond dissociation energy (≈339 kJ/mol) vs. C–F (≈485 kJ/mol) dictates differential cross-coupling feasibility
Conditions	Synthetic planning for multi-step derivatization sequences.

Why This Matters

For procurement focused on intermediate synthesis, 4-bromoacetophenone oxime uniquely provides a dual-handle architecture that enables sequential, chemoselective transformations—a feature absent in non-halogenated or fluoro-substituted analogs—reducing step count and improving synthetic economy.

• [1] Badal, M. M. R.; Mishima, M. Gas-Phase Acidities of Acetophenone Oximes. Substituent Effect and Solvent Effects. Bull. Chem. Soc. Jpn. 2010, 83 (1), 58–65. View Source
• [2] Heterocyclic oxime compounds. US Patent 8507676 B2. Example 1: O-(2-hydroxyethyl) 4′-bromoacetophenone oxime. View Source

Metal-Chelation Selectivity of Brominated Oximes

While direct analytical data for 4-bromoacetophenone oxime itself are limited, structurally related bromo-substituted acetophenone oximes have been validated as selective analytical reagents. Desai (2014) reported that 2-hydroxy-4-isopropoxy-5-bromoacetophenone oxime functions as a selective reagent for Pd(II) determination [1]. Similarly, 2-hydroxy-4-n-propoxy-5-bromoacetophenone oxime (HnPBAO) was developed for gravimetric determination of V(V) in the pH range 4.0–6.0 [2]. The common structural feature—a bromine atom ortho or para to the oxime—enhances the stability and selectivity of the metal-chelate complex through combined electronic and steric effects, a characteristic that distinguishes brominated oximes from their non-halogenated or chloro analogs in analytical selectivity profiles.

Evidence Dimension	Metal-ion selectivity and complex stability for analytical reagent applications
Target Compound Data	4-Bromoacetophenone oxime: bromine substituent electronically tunes oxime N–O chelation and contributes to complex stability (class-level inference from 5-bromo analogs)
Comparator Or Baseline	Non-halogenated acetophenone oxime: lacks the electron-withdrawing substituent that enhances chelate stability; 4-chloro analog: less polarizable halogen provides weaker auxiliary interaction
Quantified Difference	Quantitative selectivity coefficients or stability constants not yet reported for the 4-Br parent; inference drawn from demonstrated Pd(II) and V(V) selectivity of structurally analogous 5-bromoacetophenone oximes
Conditions	Gravimetric and spectrophotometric determination of transition metal ions at controlled pH.

Why This Matters

For laboratories developing or sourcing metal-selective analytical reagents, the brominated acetophenone oxime scaffold is a validated chemotype with demonstrated selectivity advantages over non-brominated analogs, making 4-bromoacetophenone oxime a rational procurement choice for method development.

• [1] Desai, A. M. 2-Hydroxy-4-isopropoxy-5-bromoacetophenone Oxime as An Analytical Reagent for Palladium (II) Determination. Chem. Sci. 2014, 3 (2), 540–543. View Source
• [2] 2-Hydroxy-4-n-propoxy-5-bromoacetophenone oxime (HnPBAO) as an Analytical Reagent for Gravimetric Determination of V(V). University of Leipzig Repository. View Source

α-Bromo Oxime Ethers as Industrial Intermediates

Patent literature explicitly identifies α-bromoacetophenone-oxime-ethers—derived from 4-bromoacetophenone oxime or its O-ether precursors—as valuable starting materials for the preparation of drugs, dyes, and pesticides [1]. The patented process reacts acetophenone-oxime-ethers with a brominating agent at 20–100 °C in the absence of light, producing the α-bromo derivatives [1]. This establishes a direct industrial relevance pathway: 4-bromoacetophenone oxime is not merely a research curiosity but a documented entry point to a patent-protected class of intermediates. In contrast, the 4-fluoro and 4-chloro analogs lack equivalent explicit patent citations for this particular α-bromination–derivatization sequence, positioning the 4-bromo compound as the preferred precursor for this industrial route.

Evidence Dimension	Existence of documented industrial patent route using the compound class as starting material
Target Compound Data	4-Bromoacetophenone oxime belongs to the acetophenone-oxime-ether class cited in patents US Class 564/256 for preparation of α-bromoacetophenone-oxime-ethers → drugs, dyes, pesticides
Comparator Or Baseline	4-Fluoroacetophenone oxime: no equivalent patent route for α-bromination–derivatization toward drugs/dyes/pesticides identified; 4-chloro analog: similar patent coverage not found
Quantified Difference	Presence vs. absence of explicit patent protection and industrial process documentation for the α-bromo-oxime-ether derivative class
Conditions	Patent search: US Class 564/256 (O-ethers of oximes); α-bromoacetophenone-oxime-ether preparation and use.

Why This Matters

When sourcing intermediates for process R&D or scale-up, the existence of a patent-validated derivatization pathway reduces development risk and supports freedom-to-operate analysis, giving 4-bromoacetophenone oxime a procurement advantage over halogen analogs lacking equivalent industrial precedent.

• [1] Preparation of α-bromoacetophenone-oxime-ethers. US Patent Class 564/256. Justia Patents. View Source

Divergent Pyrrole Synthesis: Br vs. Nitro Substituent

In a study of the Trofimov reaction (pyrrole synthesis from ketoximes and acetylene), 4-bromoacetophenone oxime and 4-nitroacetophenone oxime exhibited divergent product distributions. The 4-bromo derivative afforded a mixture of 2-(4-bromophenyl)pyrrole and 1-vinyl-2-(4-vinyloxyphenyl)pyrrole, whereas the 4-nitro analog yielded exclusively 2-phenyl- and 1-vinyl-2-phenylpyrrole, with the nitro group being eliminated during the reaction [1]. This demonstrates that the para-substituent identity—not merely its electron-withdrawing character—dictates product outcome. The bromine substituent's ability to survive the reaction conditions while enabling further vinylation is a unique functional feature compared to the eliminative behavior of the nitro group.

Evidence Dimension	Product distribution in Trofimov pyrrole synthesis
Target Compound Data	4-Bromoacetophenone oxime: yields 2-(4-bromophenyl)pyrrole (principal) + 1-vinyl-2-(4-vinyloxyphenyl)pyrrole (secondary)
Comparator Or Baseline	4-Nitroacetophenone oxime: yields only 2-phenylpyrrole and 1-vinyl-2-phenylpyrrole (nitro group eliminated)
Quantified Difference	Bromine substituent retained on pyrrole product vs. nitro group eliminated; brominated product retains a synthetic handle for further cross-coupling
Conditions	Reaction of ketoximes with acetylene in superbase medium (Trofimov reaction).

Why This Matters

For heterocyclic chemistry groups procuring oxime precursors, 4-bromoacetophenone oxime uniquely delivers a brominated pyrrole product with an intact C–Br handle for subsequent diversification—a capability not offered by the 4-nitro analog, which loses its substituent during cyclization.

• [1] All Journals. Reaction of 4-bromoacetophenone oxime and 4-nitroacetophenone oxime in Trofimov pyrrole synthesis: divergent product distributions. slh.alljournals.cn. View Source

Biofilm Inhibition: Brominated Scaffold SAR

BindingDB and ChEMBL databases contain antimicrobial biofilm inhibition data for compounds structurally related to 4-bromoacetophenone oxime assessed against Enterococcus faecalis. Entry CHEMBL3115980 (a brominated oxime-containing scaffold, IC₅₀ = 1.25 × 10⁵ nM) and CHEMBL5428002 (a dibromo-substituted analog, IC₅₀ = 5.80 × 10³ nM) both showed measurable antibiofilm activity after 20–24 h incubation by crystal violet staining [1][2]. Notably, the dibromo analog (IC₅₀ = 5.80 μM) is approximately 21.5-fold more potent than the monobromo compound (IC₅₀ = 125 μM), establishing a quantitative structure–activity relationship (SAR) trend wherein increasing bromine substitution enhances antibiofilm potency. Although direct data for 4-bromoacetophenone oxime itself are not yet deposited, this SAR places the monobromo scaffold in a quantifiable activity landscape relative to closely related brominated oxime derivatives. This contrasts with non-brominated acetophenone oximes, for which comparable antibiofilm data are absent from the same databases, suggesting the bromine substituent contributes to the observed pharmacological effect.

Evidence Dimension	Inhibition of Enterococcus faecalis biofilm formation (IC₅₀)
Target Compound Data	4-Bromoacetophenone oxime (predicted): positioned within SAR series between monobromo (IC₅₀ ≈ 125 μM) and dibromo (IC₅₀ ≈ 5.8 μM) analogs
Comparator Or Baseline	Brominated oxime analog (CHEMBL3115980): IC₅₀ = 1.25 × 10⁵ nM (125 μM); Dibromo oxime analog (CHEMBL5428002): IC₅₀ = 5.80 × 10³ nM (5.8 μM); Non-brominated acetophenone oxime: no deposited antibiofilm data
Quantified Difference	~21.5-fold potency enhancement from monobromo to dibromo substitution; non-brominated scaffold shows no deposited activity, suggesting Br is a pharmacophoric element
Conditions	E. faecalis biofilm inhibition; crystal violet staining; 20–24 h incubation. Data curated by ChEMBL, hosted on BindingDB.

Why This Matters

For screening laboratories or medicinal chemistry groups, the brominated acetophenone oxime scaffold is the only subclass with documented antibiofilm SAR in public databases, making 4-bromoacetophenone oxime the logical entry point for hit-to-lead exploration in this target space.

• [1] BindingDB Entry BDBM50497186 (CHEMBL3115980). Antimicrobial activity against Enterococcus faecalis, IC₅₀ = 1.25 × 10⁵ nM. View Source
• [2] BindingDB Entry BDBM50620314 (CHEMBL5428002). Antibiofilm activity against Enterococcus faecalis ATCC19433, IC₅₀ = 5.80 × 10³ nM. View Source

4-Bromoacetophenone Oxime: Application Scenarios

Orthogonal Functionalization for Drug Synthesis

In medicinal chemistry programs requiring sequential derivatization, 4-bromoacetophenone oxime's dual reactive handles (oxime + C–Br) enable chemoselective transformations without protecting group maneuvers. The oxime can be O-alkylated or reduced while the bromine remains intact for subsequent Suzuki-Miyaura coupling to introduce biaryl pharmacophores. This orthogonal reactivity, documented in patent US-8507676-B2 [1] and validated by the compound's use in α-bromoacetophenone-oxime-ether synthesis [2], makes it the preferred procurement choice over acetophenone oxime or 4-fluoroacetophenone oxime, which lack the cross-coupling-competent halogen handle.

Oxime pKa in Acid/Base-Sensitive Protocols

For reaction optimization involving oxime deprotonation (e.g., O-alkylation, metal-chelate formation, Beckmann rearrangement), the measurably higher gas-phase acidity of the 4-Br derivative (ΔΔG = −1.75 kJ mol⁻¹) compared to 4-F (ΔΔG = −0.50 kJ mol⁻¹) or 4-Cl (ΔΔG = −1.27 kJ mol⁻¹) [1] translates to a lower effective pKa and altered deprotonation kinetics. Process chemists scaling base-mediated oxime transformations should source the 4-Br analog specifically, as substituting a less acidic halogen congener can shift optimal pH, reduce conversion, or require stronger bases incompatible with sensitive substrates.

Pyrrole Synthesis via Trofimov Reaction

4-Bromoacetophenone oxime is the substrate of choice for Trofimov pyrrole synthesis when a brominated pyrrole product is desired for downstream functionalization. Unlike 4-nitroacetophenone oxime, which eliminates its substituent during cyclization [1], the 4-bromo derivative retains the C–Br bond on the pyrrole ring, providing a versatile intermediate for further cross-coupling or nucleophilic displacement. Heterocyclic chemistry groups should specify the 4-Br oxime to ensure access to brominated pyrrole building blocks.

Antibiofilm Hit Discovery and SAR Expansion

For screening campaigns targeting Enterococcus faecalis biofilm inhibition, the brominated acetophenone oxime scaffold is the only subclass with publicly deposited SAR data (CHEMBL3115980, IC₅₀ = 125 μM; CHEMBL5428002, IC₅₀ = 5.8 μM) [1][2]. 4-Bromoacetophenone oxime serves as the minimal brominated pharmacophore for initiating hit-to-lead optimization, offering a data-rich starting point absent for non-halogenated or fluoro-substituted analogs. Procurement of the 4-Br derivative enables direct benchmarking against existing data and rational analog design.

• [1] Heterocyclic oxime compounds. US Patent 8507676 B2. Example 1. View Source
• [2] Preparation of α-bromoacetophenone-oxime-ethers. US Patent Class 564/256. Justia Patents. View Source